8-Chloro-2-methoxy-7-nitro-1,5-naphthyridine

• Molecular Formula: C9H6ClN3O3
• Molecular Weight: 239.61 g/mol
• IUPAC Name: 8-chloro-2-methoxy-7-nitro-1,5-naphthyridine
• InChI: InChI=1S/C9H6ClN3O3/c1-16-7-3-2-5-9(12-7)8(10)6(4-11-5)13(14)15/h2-4H,1H3
• InChI Key: LGJVWVDPSJTOFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C(=CN=C2C=C1)[N+](=O)[O-])Cl

Description

8-Chloro-2-methoxy-7-nitro-1,5-naphthyridine is a useful research compound. Its molecular formula is C9H6ClN3O3 and its molecular weight is 239.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of Example 2 (20 g, 1 eq.) was suspended in DMF (200 mL) at 20° C. To the suspension was added POCl3 (27.7 g, 2 eq.) over a period of 15 min. The mixture was stirred at 25° C. for 35 min, poured on ice (200 g) and filtered. After drying on a rotary evaporator at 70° C., a yellow solid (20.5 g; 93% yield) was obtained.